Cas no 850936-48-0 (4-[ethyl(phenyl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-[ethyl(phenyl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 850936-48-0
• MF: C₁₉H₂₀N₄O₄S₂
• MW: 432.516501426697
• CID: 5876625
• PubChem ID: 2155656
• Update Time: 2025-06-08

4-[ethyl(phenyl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(N-ethyl-N-phenylsulfamoyl)-N-(5-((methylthio)methyl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-[(ethylphenylamino)sulfonyl]-N-[5-[(methylthio)methyl]-1,3,4-oxadiazol-2-yl]-
• AKOS024585747
• AB00616622-06
• 4-[ethyl(phenyl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• 4-[ethyl(phenyl)sulfamoyl]-N-[5-(methylsulfanylmethyl)-1,3,4-oxadiazol-2-yl]benzamide
• SMR000324501
• F0593-0140
• 850936-48-0
• CHEMBL1543776
• BDBM57900
• HMS2613J23
• MLS000680228
• cid_2155656
• 4-[ethyl(phenyl)sulfamoyl]-N-[5-[(methylthio)methyl]-1,3,4-oxadiazol-2-yl]benzamide

• Inchi： 1S/C19H20N4O4S2/c1-3-23(15-7-5-4-6-8-15)29(25,26)16-11-9-14(10-12-16)18(24)20-19-22-21-17(27-19)13-28-2/h4-12H,3,13H2,1-2H3,(H,20,22,24)
• InChI Key： XUBYUMCLTCTDQI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CSC)O1)(=O)C1=CC=C(S(N(CC)C2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 432.09259748g/mol
• Monoisotopic Mass: 432.09259748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• pka: 9.52±0.70(Predicted)

Additional information on 4-[ethyl(phenyl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide

Comprehensive Overview of 4-[ethyl(phenyl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 850936-48-0)

4-[ethyl(phenyl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 850936-48-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their biological activities. The presence of both 1,3,4-oxadiazole and sulfamoyl moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds due to their versatility in medicinal chemistry. The compound 4-[ethyl(phenyl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide stands out because of its potential to interact with various biological targets. Researchers have been investigating its role in modulating enzyme activity, particularly in the context of anti-inflammatory and antimicrobial applications. Its CAS No. 850936-48-0 serves as a unique identifier, ensuring precise referencing in academic and industrial studies.

The synthesis of 4-[ethyl(phenyl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide involves multi-step organic reactions, highlighting the complexity of its molecular architecture. The 1,3,4-oxadiazole ring, a key component, is known for its stability and electron-rich nature, which contributes to the compound's potential bioactivity. Meanwhile, the sulfamoyl group enhances its solubility and binding affinity, making it a valuable scaffold for designing new therapeutic agents. These attributes align with current trends in structure-activity relationship (SAR) studies, where researchers aim to optimize molecular designs for enhanced efficacy.

One of the most frequently searched topics related to this compound is its potential application in cancer research. Preliminary studies suggest that derivatives of 4-[ethyl(phenyl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide may exhibit anticancer properties by targeting specific pathways involved in cell proliferation. This aligns with the growing demand for novel chemotherapeutic agents with fewer side effects. Additionally, the compound's methylsulfanyl moiety has sparked interest due to its role in modulating redox reactions, a hot topic in oxidative stress-related research.

Another area of interest is the compound's potential use in agricultural chemistry. The 1,3,4-oxadiazole ring is known to confer pesticidal and herbicidal activities, making 4-[ethyl(phenyl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide a candidate for developing eco-friendly agrochemicals. With the increasing focus on sustainable farming practices, researchers are exploring its role in protecting crops while minimizing environmental impact.

From a technical standpoint, the compound's CAS No. 850936-48-0 is crucial for regulatory compliance and safety assessments. Laboratories and manufacturers rely on this identifier to ensure accurate documentation and traceability. Furthermore, the compound's physicochemical properties, such as melting point, solubility, and stability, are critical for formulation development. These factors are often highlighted in patent applications and material safety data sheets (MSDS), reflecting its commercial and industrial relevance.

In conclusion, 4-[ethyl(phenyl)sulfamoyl]-N-{5-[(methylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 850936-48-0) represents a multifaceted compound with promising applications in both pharmaceutical and agrochemical sectors. Its unique structural features, combined with ongoing research into its biological activities, position it as a valuable subject for future studies. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.